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Compound of Interest

Compound Name: DL-Cystine-d4

Cat. No.: B8209921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DL-Cystine-d4 is a stable isotope-labeled form of the amino acid cystine, where four hydrogen

atoms have been replaced by deuterium. This isotopic labeling makes it an invaluable tool in

various research applications, particularly as an internal standard for the quantification of

endogenous cystine in biological samples using mass spectrometry (GC-MS or LC-MS).[1][2]

Its use allows for precise and accurate measurement by correcting for sample loss during

preparation and variations in instrument response. This document provides detailed protocols

for the preparation, handling, and storage of DL-Cystine-d4 solutions to ensure their stability

and isotopic integrity for reliable experimental results.

Physicochemical Properties and Data
A thorough understanding of the physicochemical properties of DL-Cystine-d4 is crucial for its

effective use. The following table summarizes key quantitative data for this compound.
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Property Value Reference

Formal Name Cystine-3,3,3′,3′-d4 [2]

CAS Number 108641-83-4 [1][2][3]

Molecular Formula C₆H₈D₄N₂O₄S₂ [2][3]

Molecular Weight 244.3 g/mol [1][2]

Purity ≥99% deuterated forms (d₁-d₄) [2]

Appearance Solid, white to off-white powder [4]

Solubility
Slightly soluble in water,

soluble in 1N HCl
[1][2]

Storage Temperature
Powder: -20°C for up to 3

years, 4°C for up to 2 years
[4]

Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month
[1][4][5]

Solution Preparation Protocols
The poor solubility of DL-Cystine-d4 in water necessitates the use of acidic solutions for its

dissolution. The following protocols provide step-by-step instructions for preparing stock and

working solutions.

Protocol 1: Preparation of a 1 mg/mL Stock Solution in
0.1 M HCl
This protocol is suitable for preparing a stock solution for use in pharmacokinetic studies or as

a general-purpose internal standard.

Materials:

DL-Cystine-d4 powder

0.1 M Hydrochloric Acid (HCl)
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Analytical balance

Volumetric flask

Pipettes

Vortex mixer

Ultrasonic bath

Procedure:

Accurately weigh 10 mg of DL-Cystine-d4 powder using an analytical balance.

Transfer the powder to a 10 mL volumetric flask.

Add approximately 8 mL of 0.1 M HCl to the flask.

Vortex the mixture for 1-2 minutes to aid dissolution.

If necessary, place the flask in an ultrasonic bath for 5-10 minutes to ensure complete

dissolution.[1]

Once fully dissolved, bring the final volume to 10 mL with 0.1 M HCl.

Cap the flask and invert several times to ensure a homogenous solution.

This stock solution is stable at 4°C for up to three weeks.[6] For longer-term storage, aliquot

into smaller volumes and store at -20°C or -80°C.[1][5]

Protocol 2: Preparation of Working Solutions
Working solutions are typically prepared by diluting the stock solution with an appropriate

solvent, often the same solvent used for sample preparation.

Materials:

DL-Cystine-d4 stock solution (1 mg/mL)
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Dilution solvent (e.g., 0.1 M HCl, methanol, or mobile phase)

Pipettes

Microcentrifuge tubes or vials

Procedure:

Calculate the required volume of the stock solution to achieve the desired concentration for

your working standard. For example, to prepare 1 mL of a 10 µg/mL working solution, you

would need 10 µL of the 1 mg/mL stock solution.

Pipette the calculated volume of the stock solution into a clean microcentrifuge tube or vial.

Add the appropriate volume of the dilution solvent to reach the final desired volume (e.g.,

990 µL for a 1 mL final volume).

Vortex the working solution to ensure thorough mixing.

Prepare fresh working solutions daily for optimal results.

Handling and Storage of Deuterated Compounds
The stability and isotopic purity of deuterated compounds like DL-Cystine-d4 can be

compromised by improper handling and storage.[7] The primary concern is the potential for

hydrogen-deuterium (H-D) exchange with atmospheric moisture.[8]

Key Handling Recommendations:

Inert Atmosphere: Whenever possible, handle the solid compound and prepare solutions

under a dry, inert atmosphere such as nitrogen or argon to minimize exposure to moisture.[8]

Dry Glassware: Use glassware that has been thoroughly dried in an oven (e.g., at >100°C for

several hours) and cooled in a desiccator before use.[8]

Aprotic Solvents: When the experimental design allows, use aprotic solvents to prevent H-D

exchange.[8]
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Minimize Exposure: Avoid prolonged exposure of the compound and its solutions to the open

air.[8] Tightly seal all containers when not in use.[7]

Temperature Equilibration: Before opening, allow containers of the solid compound stored at

low temperatures to warm to room temperature to prevent condensation from forming inside.

[7]

Storage Recommendations:

Solid Form: Store the solid DL-Cystine-d4 powder in a tightly sealed container at -20°C for

long-term stability.[1] For shorter periods, storage at 4°C is also acceptable.[4] Protect from

light by using amber vials or other light-blocking containers.[7]

Stock Solutions: Aliquot stock solutions into single-use volumes to avoid repeated freeze-

thaw cycles, which can degrade the product.[1] Store these aliquots at -20°C for up to one

month or at -80°C for up to six months.[1][4][5]

Safety Precautions
DL-Cystine-d4 may cause serious eye irritation.[3] It is essential to follow standard laboratory

safety procedures when handling this compound.

Personal Protective Equipment (PPE):

Wear protective gloves.[3]

Wear safety goggles or a face shield.[3]

Wear a lab coat or other protective clothing.[3]

Handling Procedures:

Avoid inhalation, and contact with eyes and skin.[3]

Wash hands thoroughly after handling.[3]

Ensure adequate ventilation in the work area.[3]
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First Aid Measures:

In case of eye contact: Immediately rinse with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical attention.[3]

In case of skin contact: Rinse the skin thoroughly with water.[3]

If inhaled: Move to fresh air.[3]

Experimental Workflow and Signaling Pathways
The primary application of DL-Cystine-d4 is as an internal standard in quantitative mass

spectrometry. The following diagrams illustrate a typical experimental workflow and the

metabolic context of cystine.
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Caption: A typical experimental workflow for the quantification of endogenous cystine using DL-
Cystine-d4 as an internal standard.
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Caption: Simplified metabolic pathway showing the interconversion of cystine and cysteine and

their roles in glutathione and protein synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.medchemexpress.com/dl-cystine.html
https://www.medchemexpress.com/l-cystine-d4.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8572678/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8572678/
https://www.benchchem.com/pdf/Safeguarding_Deuterated_Compounds_An_In_depth_Technical_Guide_to_Storage_and_Stability.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Handling_and_Storing_Deuterated_Compounds.pdf
https://www.benchchem.com/product/b8209921#dl-cystine-d4-solution-preparation-and-handling
https://www.benchchem.com/product/b8209921#dl-cystine-d4-solution-preparation-and-handling
https://www.benchchem.com/product/b8209921#dl-cystine-d4-solution-preparation-and-handling
https://www.benchchem.com/product/b8209921#dl-cystine-d4-solution-preparation-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8209921?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8209921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

